Cas no 1862861-41-3 (5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine)
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine
- 1862861-41-3
- EN300-1108672
-
- Inchi: 1S/C10H19N3O/c1-4-9(5-2)14-7-13-8(3)6-10(11)12-13/h6,9H,4-5,7H2,1-3H3,(H2,11,12)
- InChI Key: QDKDMFMXTZBDOY-UHFFFAOYSA-N
- SMILES: O(CN1C(C)=CC(N)=N1)C(CC)CC
Computed Properties
- Exact Mass: 197.152812238g/mol
- Monoisotopic Mass: 197.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.1Ų
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108672-0.05g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1108672-0.1g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1108672-0.25g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1108672-0.5g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1108672-1.0g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1108672-2.5g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1108672-5.0g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1108672-10.0g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1108672-1g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1108672-5g |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine |
1862861-41-3 | 95% | 5g |
$2858.0 | 2023-10-27 |
5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine
5-Methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine (CAS No 1862861-41-3)
5-Methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine, also known by its CAS registry number CAS No 1862861-41-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery.
The molecular structure of 5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine comprises a pyrazole ring, a methyl group at the 5-position, and a pentan-3-yloxy substituent attached via a methylene group at the 1-position. The presence of these substituents contributes to the compound's unique physicochemical properties and bioactivity. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.
One of the key areas of research involving this compound is its role in modulating cellular signaling pathways. For instance, studies have demonstrated that 5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine can interact with specific protein kinases, which are critical regulators of cell growth and survival. This interaction suggests that the compound may have anti-proliferative effects on cancer cells, making it a promising candidate for anticancer drug development.
In addition to its biological activity, the synthesis and characterization of CAS No 1862861-41 have been extensively explored. Researchers have developed efficient synthetic routes to prepare this compound, often employing multi-component reactions or microwave-assisted synthesis techniques. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.
The physical properties of 5-methyl-pyrazol-based compounds, including their solubility, stability, and bioavailability, are crucial for their application in drug delivery systems. Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy, facilitating the optimization of drug candidates like CAS No 1862861.
Furthermore, the environmental impact and safety profile of 5-methyl-pyrazol-derivatives are being increasingly evaluated. Studies indicate that these compounds exhibit low toxicity towards non-target organisms, which is essential for their safe use in therapeutic applications.
In conclusion, 5-methyl-pyrazol-based compounds such as CAS No 1862861 represent a valuable class of molecules with potential applications across multiple fields. Continued research into their synthesis, biological activity, and pharmacokinetics will undoubtedly contribute to the development of innovative treatments for various diseases.
1862861-41-3 (5-methyl-1-[(pentan-3-yloxy)methyl]-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)